4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: 4-chloro-N-(1-thiophen-2-ylethyl)aniline
• InChI: InChI=1S/C12H12ClNS/c1-9(12-3-2-8-15-12)14-11-6-4-10(13)5-7-11/h2-9,14H,1H3
• InChI Key: SHGSLPANHMZUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2=CC=C(C=C2)Cl

Description

4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (molecular formula: C₁₂H₁₁ClNS, molecular weight: 244.79 g/mol) is a secondary amine featuring a chlorinated aniline moiety linked to a thiophene-substituted ethyl group. This compound is structurally characterized by:

• A chlorine atom at the para position of the benzene ring.
• A thiophene ring (a five-membered aromatic heterocycle with sulfur) at the ethylidene group.
• A chiral center at the ethyl carbon adjacent to the nitrogen atom .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloroaniline and 2-acetylthiophene.

Formation of Intermediate: The 2-acetylthiophene is first converted to 1-(thiophen-2-yl)ethanone through a Friedel-Crafts acylation reaction.

Reductive Amination: The intermediate 1-(thiophen-2-yl)ethanone is then subjected to reductive amination with 4-chloroaniline in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

Industrial Production Methods

In an industrial setting, the synthesis of 4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the use of continuous flow reactors to enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amine.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.

Reduction: Common reducing agents include sodium borohydride or catalytic hydrogenation.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or potassium thiolate.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

It appears the query is for scientific research applications of the chemical compound "4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline." Based on the search results, here's what is known:

Basic Information

• Chemical Name: 4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline
• CAS Number: 1019619-42-1
• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75

Applications and Research

While the search results do not provide extensive detail specifically on the applications of "4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline," they do offer some related context:

• Synthesis of Thiophene Derivatives: Thiophenes, which are a structural component of this compound, have demonstrated biological and pharmacological activities. They are used as antibacterial, anti-inflammatory, anticancer, and antiviral agents .
• ** অ্যান্টি-টিউবারকুলার যৌগ** The compound is related to benzothiazoles, which are being explored for anti-tubercular applications .
• Sec-Amine Synthesis: 4-chloro-N-(1-(pyridin-2-yl)ethyl)aniline, a related chiral secondary amine, can be synthesized through stepwise reduction of an imine .
• خدامات التحليل Activation analysis, which involves creating radioisotopes, can be used for quality control and identifying elements, even in small quantities .

Mechanism of Action

The mechanism of action of 4-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline depends on its specific application:

Medicinal Chemistry: It may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity.

Materials Science: In organic semiconductors, it contributes to the electronic properties of the material through its conjugated system.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include:

Compound Name	Substituent Differences	Molecular Formula	Key Features
4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline	Pyridine replaces thiophene	C₁₃H₁₂ClN₂	Planar pyridine ring; strong N–H···N hydrogen bonds
4-Chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline	Pyrrole replaces thiophene; imine linkage	C₁₂H₁₁ClN₂	Dihedral angle: 75.65° (Cl at meta) vs. 86.56° (Cl at para)
4-Methoxy-N-[1-(thiophen-2-yl)ethyl]aniline	Methoxy replaces chlorine	C₁₃H₁₅NOS	Altered electronic properties due to electron-donating OCH₃
2-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline	Chlorine at ortho position of benzene	C₁₂H₁₁ClNS	Steric hindrance affects packing interactions

Crystallographic and Electronic Properties

Table 1: Crystallographic Data Comparison

Compound	Space Group	Bond Length (N–C)	Dihedral Angle (°)	Intermolecular Interactions
4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline	P2₁/c	1.38–1.45 Å	63.0	N–H···N, C–H···Cl
4-Chloro-N-[1-(pyrrol-2-yl)ethylidene]aniline (para-Cl)	P2₁/c	1.34 Å (C=N)	86.56	N–H···N, C–H···π
4-Chloro-N-(thiophen-2-yl ethyl)aniline	Not reported	—	—	Likely C–H···S or π-stacking*

*Inferred from thiophene’s aromaticity and sulfur’s polarizability .

• Hydrogen Bonding : Pyridine derivatives exhibit stronger N–H···N interactions (2.12 Å) compared to pyrrole analogs (2.25 Å) due to pyridine’s basicity .
• Chirality : The ethyl group’s chiral center in thiophene and pyridine derivatives induces distorted tetrahedral geometries, critical for enantioselective applications .

Physicochemical Properties

• Solubility : Thiophene derivatives generally exhibit lower polarity than pyridine analogs, enhancing solubility in organic solvents (e.g., chloroform, ethyl acetate) .
• Thermal Stability : Pyridine-based amines show higher melting points (~150–160°C) compared to thiophene derivatives (~120–130°C), attributed to stronger intermolecular forces .

Biological Activity

Potential Biological Activities

4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline belongs to a class of compounds that combine aniline and thiophene moieties, which are known to exhibit various biological activities. The presence of these structural elements suggests potential pharmacological effects.

Antimicrobial Activity

Compounds containing thiophene rings have shown antimicrobial properties. While specific data for 4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline is not available, similar structures have demonstrated activity against various microorganisms .

Enzyme Inhibition

The compound may interact with specific enzymes, potentially inhibiting their activity. Thiophene-containing compounds have been investigated for their ability to inhibit various enzymes involved in disease pathways.

Receptor Binding

4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline might interact with biological receptors, particularly those in the central nervous system, due to its structural similarity to compounds that bind to G-protein coupled receptors (GPCRs) .

Based on structural analysis, the compound's mechanism of action likely involves:

• Binding to specific molecular targets
• Modulating enzyme activity
• Interacting with cellular signaling pathways

Comparative Analysis

To better understand the potential biological activity of 4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline, we can compare it to structurally similar compounds:

Compound	Structural Similarity	Biological Activity
4-chloro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide	Contains chloro, thiophene, and amine groups	Potential anticancer activity, enzyme inhibition
4-chloro-2-ethylaniline	Contains chloro and aniline groups	Toxic if swallowed or in contact with skin
N,N′-(6-(thiophen-2-yl)-1,3,5-triazine-2,4-diyl)bis(2-methylpropane-2-sulfinamide)	Contains thiophene group	Potential pharmacological activity

Research Gaps and Future Directions

Given the limited specific information on 4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline, several research directions could be pursued:

• In vitro studies to determine its effects on various cell lines and microorganisms
• Enzyme inhibition assays to identify potential molecular targets
• Receptor binding studies to evaluate its interaction with GPCRs
• In vivo studies to assess its pharmacokinetics and potential therapeutic applications

Q & A

Basic: What are the established synthetic routes for 4-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline, and which characterization techniques are critical for validation?

Answer:
The compound is typically synthesized via reductive amination. For example, a related chiral sec-amine was prepared by reducing an imine intermediate (e.g., (E)-N-(4-chlorophenyl)-1-(pyridin-2-yl)ethan-1-imine) with sodium borohydride (NaBH₄) in methanol . Post-synthesis, characterization involves:

• FT-IR : Confirms functional groups (e.g., N–H stretch at ~3300 cm⁻¹).
• NMR : ¹H NMR identifies aromatic protons (δ 6.7–7.2 ppm) and the ethyl group (δ 1.5–1.7 ppm for CH₃; δ 4.2–4.5 ppm for CH linked to thiophene) .
• Mass Spectrometry : Validates molecular ion peaks (e.g., [M+H]⁺).
• X-ray Diffraction : Resolves stereochemistry and crystallinity .

Advanced: How can X-ray crystallography resolve the chiral configuration of this compound?

Answer:
Single-crystal X-ray diffraction (SCXRD) is essential for determining absolute configuration. For chiral amines, refinement using SHELXL (with Flack parameter analysis) can distinguish enantiomers . Key steps:

• Data Collection : At 100 K to minimize thermal motion.
• Hydrogen Bonding Analysis : Intermolecular interactions (e.g., N–H⋯N or C–H⋯π) stabilize the crystal lattice, aiding in chiral center assignment .
• Software : SHELX suite for structure solution and refinement .

Basic: What spectroscopic methods confirm the compound’s structural integrity after synthesis?

Answer:

• ¹H/¹³C NMR : Aromatic protons in thiophene (δ 6.9–7.2 ppm) and aniline (δ 6.7–7.0 ppm) confirm regiochemistry. The ethyl group’s splitting pattern (quartet for CH₂) verifies reduction completeness .
• HRMS : Exact mass matching within 3 ppm error ensures molecular formula accuracy .
• FT-IR : Absence of imine C=N stretch (~1600 cm⁻¹) confirms successful reduction .

Advanced: What challenges arise in resolving hydrogen-bonding networks in its crystal structure?

Answer:
Weak hydrogen bonds (e.g., C–H⋯π or N–H⋯S) complicate electron density mapping. Mitigation strategies:

• High-Resolution Data : Collect at synchrotron sources (≤0.8 Å resolution).
• Twinned Crystals : Use SHELXL’s TWIN/BASF commands to model overlapping lattices .
• Thermal Motion : Refine anisotropic displacement parameters to distinguish static disorder from dynamic motion .

Advanced: How does the thiophene substituent influence the compound’s electronic properties and reactivity?

Answer:
Thiophene’s electron-rich π-system enhances:

• Electrophilic Substitution : Reactivity at the 5-position of thiophene in nitration/sulfonation .
• Coordination Chemistry : Sulfur’s lone pairs enable metal complexation (e.g., Pd catalysis) .
• Redox Activity : Cyclic voltammetry may show oxidation peaks at ~1.2 V (vs. Ag/AgCl) due to thiophene .

Basic: What safety protocols are recommended for handling this compound?

Answer:

• PPE : Gloves, lab coat, and goggles to avoid dermal/ocular exposure.
• Ventilation : Use fume hoods due to potential amine toxicity .
• Spill Management : Neutralize with dilute acetic acid; absorb with inert material (e.g., vermiculite) .

Advanced: How to address discrepancies in crystallographic data (e.g., bond lengths/angles)?

Answer:

• Validation Tools : Check CIF files with PLATON/CHECKCIF for outliers.
• Thermal Ellipsoids : High ADPs suggest disorder; use SQUEEZE (in PLATON) to model solvent voids .
• Data Quality : Reject datasets with Rint > 5% or completeness <90% .

Basic: What intermediates are pivotal in its synthesis?

Answer:

• Imine Precursor : (E)-N-(4-chlorophenyl)-1-(thiophen-2-yl)ethan-1-imine, formed via condensation of 4-chloroaniline and thiophene-2-carbaldehyde .
• Amine Derivatives : Secondary amines like 4-chloro-N-(2-pyridyl)aniline provide insights into reductive pathways .

Advanced: How to analyze tautomerism or isomerism in derivatives?

Answer:

• Dynamic NMR : Detect equilibrium between tautomers (e.g., enamine-imine) via variable-temperature experiments.
• XRD : Compare bond lengths (e.g., C–N vs. C=N) to identify dominant forms .
• DFT Calculations : Predict stability of tautomers using Gaussian at B3LYP/6-31G* level .

Advanced: How does computational modeling assist in studying its electronic and steric effects?

Answer:

• Molecular Docking : Predict binding affinity to biological targets (e.g., enzymes) using AutoDock Vina.
• DFT : Calculate HOMO/LUMO energies (e.g., Gaussian) to assess nucleophilicity .
• MD Simulations : Analyze conformational flexibility in solution (e.g., GROMACS) .